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Compound of Interest

Compound Name: L-Tryptophanol

Cat. No.: B1336489 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides essential technical information for sourcing and utilizing L-
Tryptophanol in a laboratory setting. L-Tryptophanol, an alcohol derivative of the essential

amino acid L-Tryptophan, serves as a valuable building block in synthetic chemistry and a tool

for investigating biological pathways. Its structural similarity to L-Tryptophan makes it

particularly relevant for research in neuroscience and drug discovery, especially in studies

related to serotonin metabolism.

Sourcing and Procurement of L-Tryptophanol
For laboratory research, ensuring the purity and quality of chemical reagents is paramount. L-
Tryptophanol is available from several reputable chemical suppliers that cater to the research

and pharmaceutical industries. When purchasing, it is crucial to obtain a Certificate of Analysis

(CoA) to verify the identity and purity of the compound.

Below is a comparative summary of L-Tryptophanol offered by major suppliers. Please note

that availability and pricing are subject to change and may require institutional login for viewing.
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Supplier
Product
Name

Purity
CAS
Number

Molecular
Weight (
g/mol )

Physical
Form

Thermo

Scientific

Chemicals

L-

Tryptophanol,

97%

97% 2899-29-8 190.24
Viscous

Liquid

Sigma-

Aldrich

L-

Tryptophanol,

97%

97% 2899-29-8 190.24 Not specified

Chem-Impex
L-

Tryptophanol
Not specified 2899-29-8 190.24 Not specified

Biosynth
L-

Tryptophanol
Not specified 2899-29-8 190.24 Not specified

Core Applications and Research Areas
L-Tryptophanol and its derivatives are utilized in several key areas of scientific research:

Peptide Synthesis: It is used as a building block in the construction of peptides and proteins,

allowing for the introduction of modified amino acid residues.[1]

Neuroscience Research: Due to its structural analogy to L-Tryptophan, the precursor to

serotonin, L-Tryptophanol is studied for its potential role in serotonin synthesis and mood

regulation.[2] Research in this area often involves studying the effects of tryptophan

analogues on neurological pathways.

Pharmaceutical Development: It serves as a precursor in the synthesis of various

pharmaceutical compounds, particularly those targeting neurological conditions.[2] Its chiral

nature is also valuable in asymmetric synthesis.

Drug Discovery: Derivatives of L-Tryptophan are investigated as inhibitors of specific

enzymes or transporters. For instance, they have been explored as inhibitors of the L-type

amino acid transporter 1 (LAT1), a target in anticancer drug discovery.[3]
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Key Signaling Pathway: Serotonin Biosynthesis
While L-Tryptophanol itself is not the direct precursor, its parent molecule, L-Tryptophan, is

the essential starting material for the biosynthesis of the neurotransmitter serotonin (5-

hydroxytryptamine). Understanding this pathway is critical for researchers working with

tryptophan analogues. The synthesis is a two-step enzymatic process.[4] First, L-Tryptophan is

hydroxylated by tryptophan hydroxylase (TPH) to form 5-hydroxytryptophan (5-HTP).[4] This is

the rate-limiting step in serotonin synthesis.[4] Subsequently, aromatic L-amino acid

decarboxylase (AADC) converts 5-HTP to serotonin.[4]
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Serotonin Biosynthesis Pathway.

Experimental Protocols
Detailed methodologies are crucial for reproducible research. Below are outlines of common

experimental procedures involving tryptophan analogues.

Solid-Phase Peptide Synthesis (SPPS)
This protocol provides a general workflow for incorporating an amino acid like a tryptophan

derivative into a peptide chain using Fmoc (9-fluorenylmethyloxycarbonyl) chemistry on a solid

support resin.
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Resin Preparation

Amino Acid Coupling

Elongation Cycle

Cleavage and Purification

1. Swell Resin in DMF

2. Fmoc Deprotection
(20% Piperidine in DMF)

3. Wash Resin (DMF)

4. Activate Fmoc-L-Tryptophanol
(HBTU, DIPEA in DMF)

5. Couple to Resin

6. Wash Resin (DMF, DCM)

7. Repeat Deprotection
and Coupling for
Each Amino Acid

8. Final Fmoc Deprotection

9. Cleave Peptide from Resin
(TFA Cocktail)

10. Precipitate in Cold Ether

11. Purify by HPLC

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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